Cas no 62821-20-9 (Bicyclo[3.3.1]nonane-9,9-dicarboxylic acid)
62821-20-9 structure
Product Name:Bicyclo[3.3.1]nonane-9,9-dicarboxylic acid
CAS No:62821-20-9
MF:C11H16O4
MW:212.242343902588
CID:430442
PubChem ID:71382465
Update Time:2025-04-19
Bicyclo[3.3.1]nonane-9,9-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[3.3.1]nonane-9,9-dicarboxylic acid
- Bicyclo[3,3,1]nonan-9,9-dicarbonsaeure
- 62821-20-9
- DTXSID00804843
-
- Inchi: 1S/C11H16O4/c12-9(13)11(10(14)15)7-3-1-4-8(11)6-2-5-7/h7-8H,1-6H2,(H,12,13)(H,14,15)
- InChI Key: JAMRXUHUFZCKQI-UHFFFAOYSA-N
- SMILES: OC(C1(C(=O)O)C2CCCC1CCC2)=O
Computed Properties
- Exact Mass: 212.10500
- Monoisotopic Mass: 212.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.60000
- LogP: 1.74220
Bicyclo[3.3.1]nonane-9,9-dicarboxylic acid Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
62821-20-9 (Bicyclo[3.3.1]nonane-9,9-dicarboxylic acid) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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